1-Acetyl-3-{4-[(ethylsulfonyl)amino]phenyl}-5-phenyl-2-pyrazoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Acetyl-3-{4-[(ethylsulfonyl)amino]phenyl}-5-phenyl-2-pyrazoline” is a derivative of pyrazoline, a versatile heterocyclic compound . Pyrazolines are electron-rich nitrogen carriers that combine exciting electronic properties with the potential for dynamic applications . They have been used in the design and synthesis of novel fluorescent heterocyclic dyes due to their favorable photophysical properties and crucial role in charge transfer processes .
Synthesis Analysis
Pyrazolines can be synthesized by several strategies. One common method involves the cyclization of phenylhydrazine with α,β-unsaturated ketones using methanoic acid as a catalyst under thermal conditions . The focus is always on new greener and more economical ways for their synthesis .Molecular Structure Analysis
Pyrazolines consist of a five-member ring with two nitrogen atoms at different positions, and hence exist as three isomeric forms of 1-pyrazoline, 2-pyrazoline, and 3-pyrazoline . The specific structure of “this compound” would depend on the positions of the substituents on the pyrazoline ring.Chemical Reactions Analysis
Pyrazoline derivatives have been found to be highly favorable for the chemical oxidative polymerization of aniline . This process produces core-shell nanofibers with net-like structures, possessing better electrochemical properties .Physical And Chemical Properties Analysis
Pyrazolines have exciting electronic properties due to the presence of a heterocyclic nitrogen atom . Transitions involving the non-bonding nitrogen electrons have similar properties to those of π–π* transitions, as the n orbital generally overlaps the π-orbital of the adjacent carbon atom .Scientific Research Applications
Antimicrobial Activity
1-Acetyl-3-{4-[(ethylsulfonyl)amino]phenyl}-5-phenyl-2-pyrazoline and related compounds have been studied for their antimicrobial properties. Studies have shown that certain derivatives exhibit moderate activity against Gram-positive, Gram-negative bacteria, and fungi (Guna, Bhadani, Purohit, & Purohit, 2015). Another research highlighted the synthesis of similar pyrazoline derivatives, noting their antimicrobial activities against various bacterial and fungal strains, with some derivatives showing significant activity (Ahuja & Sethi, 2015).
Agricultural Chemistry
Pyrazoline derivatives, including those related to this compound, have been explored in the field of agricultural chemistry. Their fungicidal and insecticidal activities have been examined, with some compounds showing potential as lead compounds for new products exhibiting both fungicidal and insecticidal activities (Zhao et al., 2008).
Chemical Synthesis and Characterization
The chemical synthesis and structural elucidation of pyrazoline derivatives, including this compound, have been extensively studied. These studies focus on the synthesis methods, crystal structure, and spectral data analysis of these compounds (Guo, Zhang, & Li, 2014).
Spectroscopy and Photophysics
Research has been conducted on the spectroscopic properties of pyrazoline derivatives, which are influenced by factors like solvent polarity and electronic nature of substituents. These studies have implications in fields like metal ion sensing (Rurack et al., 2000).
Anticancer and Antibacterial Activities
Novel pyrazoline derivatives have been synthesized and evaluated for their potential as anticancer and antibacterial agents. Some of these derivatives have shown impressive inhibition profiles against enzymes relevant in cancer and bacterial infections (Kocyigit et al., 2019).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[4-(2-acetyl-3-phenyl-3,4-dihydropyrazol-5-yl)phenyl]ethanesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S/c1-3-26(24,25)21-17-11-9-15(10-12-17)18-13-19(22(20-18)14(2)23)16-7-5-4-6-8-16/h4-12,19,21H,3,13H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNWSWKDRKLZWSV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=CC=C3)C(=O)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.